Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
459155-69-2
VCID:
VC0459480
InChI:
InChI=1S/C22H20FN5O3/c1-3-31-21(29)28-7-6-14-16(9-24)20(27)22(11-25,12-26)19(17(14)10-28)15-8-13(30-2)4-5-18(15)23/h4-6,8,17,19H,3,7,10,27H2,1-2H3/t17-,19+/m0/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F
Molecular Formula:
C22H20FN5O3
Molecular Weight:
421.4g/mol
Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 459155-69-2
Main Products
VCID: VC0459480
Molecular Formula: C22H20FN5O3
Molecular Weight: 421.4g/mol
| CAS No. | 459155-69-2 |
|---|---|
| Product Name | Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C22H20FN5O3 |
| Molecular Weight | 421.4g/mol |
| IUPAC Name | ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-fluoro-5-methoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C22H20FN5O3/c1-3-31-21(29)28-7-6-14-16(9-24)20(27)22(11-25,12-26)19(17(14)10-28)15-8-13(30-2)4-5-18(15)23/h4-6,8,17,19H,3,7,10,27H2,1-2H3/t17-,19+/m0/s1 |
| Standard InChIKey | MEGWETPXOPIUCM-PKOBYXMFSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)F |
| PubChem Compound | 1086099 |
| Last Modified | Nov 11 2021 |
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